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Compound of Interest

Compound Name: cis-2-Methylcyclohexanol

Cat. No.: B1584281

An In-depth Technical Guide to the Physical Characteristics of cis-2-Methylcyclohexanol

This technical guide provides a comprehensive overview of the core physical characteristics of
cis-2-Methylcyclohexanol, tailored for researchers, scientists, and professionals in drug
development. The document details key physical constants, outlines methodologies for their
experimental determination, and illustrates the relationships between these properties.

Core Physical Properties

cis-2-Methylcyclohexanol is a colorless, viscous liquid with a characteristic odor.[1] It is an
organic compound with the chemical formula C7H140 and a molecular weight of 114.19 g/mol .
[2] The quantitative physical data for cis-2-Methylcyclohexanol are summarized in the table
below for ease of reference and comparison.
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Physical Characteristic Value Conditions

Molecular Weight 114.19 g/mol

Boiling Point 165 °C At 760.00 mm Hg[2][3][4][5]
Melting Point 6-8 °C -[4][5]

Density 0.936 g/mL At 25 °C[4][5]

0.936 to 0.939 g/mL At 20 °CI[3]

Refractive Index 1.465 At 20 °C, 589 nm (n20/D)[4][5]
1.464 to 1.467 At 20 °CI[3]

Solubility in Water 9140 mg/L (estimated) At 25 °C[3]

Slightly soluble -[6]

Flash Point 58.89 °C (138.00 °F) TCC[3]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key

physical characteristics of liquid compounds such as cis-2-Methylcyclohexanol.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] For small sample volumes, a micro-boiling point determination is effective.[8][9]

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block with a stirrer

Thermometer with a rubber stopper adapter

Small magnetic stir bar
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o Pasteur pipette

Procedure:

Using a Pasteur pipette, add approximately 0.5 mL of cis-2-Methylcyclohexanol into the
test tube along with a small magnetic stir bar.[9]

o Clamp the test tube in place within the heating block on a hot plate stirrer.[9]

» Position the thermometer so that its bulb is approximately 1 cm above the surface of the
liquid.[9]

e Turn on the stirrer to ensure gentle, even heating and prevent bumping.[8]

e Begin heating the block. Observe the sample for boiling (bubble formation) and the
condensation of vapor on the tube walls, creating a "reflux ring".[9]

o Ensure the thermometer bulb is level with this reflux ring for an accurate measurement.

e The stable temperature reading on the thermometer once the liquid is gently refluxing is the
observed boiling point.[8][9]

Determination of Melting Point (Capillary Method)

Since cis-2-Methylcyclohexanol has a melting point above 0 °C, it can be solidified for this
measurement. The capillary method is a common technique for determining the melting point of
a solid.[10][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Freezer or ice bath to solidify the sample

Procedure:
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Cool a small sample of cis-2-Methylcyclohexanol in a freezer or ice bath until it solidifies.
Crush the solidified sample into a fine powder.

Pack the powdered sample into the closed end of a capillary tube to a height of 2-3 mm by
tapping the tube on a hard surface.[12]

Place the capillary tube into the heating block of the melting point apparatus.[10]

Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.
[12]

Decrease the heating rate to about 1-2 °C per minute to allow for thermal equilibrium.[11][12]
Record the temperature at which the first droplet of liquid appears.

Record the temperature at which the entire solid sample has turned into a clear liquid. The
range between these two temperatures is the melting point range.[11]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass per unit volume of a substance.[13] It can be determined by accurately
measuring the mass of a known volume of the liquid.[14]

Apparatus:
» Electronic balance (accurate to at least 0.001 g)

e Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer (density bottle) for higher
accuracy

e Thermometer to record the liquid's temperature
Procedure:

o Measure the mass of a clean, dry graduated cylinder or pycnometer on the electronic
balance and record it as m1.[14][15]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Carefully add a specific volume of cis-2-Methylcyclohexanol to the graduated cylinder
(e.g., 10 mL). For a pycnometer, fill it completely. Record the exact volume (V).[14][16]

o Measure the combined mass of the cylinder/pycnometer and the liquid, and record it as mz.
[14][15]

e The mass of the liquid (m) is calculated as mz - ma.
o Calculate the density (p) using the formula: p = m/ V.[14]

o Repeat the measurement multiple times and calculate the average to ensure precision.[15]

Determination of Refractive Index (Abbe Refractometer)

The refractive index measures how much the path of light is bent when it enters the liquid and
is a characteristic property.[17] An Abbe refractometer is a common instrument for this purpose.
[17]

Apparatus:

e Abbe Refractometer

o Constant temperature water bath
e Dropper or pipette

e Lint-free tissue

Procedure:

Ensure the prisms of the refractometer are clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as
distilled water.

Using a dropper, place a few drops of cis-2-Methylcyclohexanol onto the surface of the
lower prism.

Close the prisms carefully to spread the liquid into a thin film.
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Allow the sample to equilibrate to the desired temperature (typically 20 °C), which can be
maintained by a connected water bath.[3]

Look through the eyepiece and turn the adjustment knob until the boundary line between the
light and dark fields is sharp and centered on the crosshairs.

If a color fringe is visible, adjust the dispersion compensator to eliminate it.

Read the refractive index value directly from the instrument's scale.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a solvent at a given
temperature.[18] A synthetic method can be used to determine the solubility of cis-2-
Methylcyclohexanol in water.

Apparatus:

Test tubes with stoppers

Balance

Graduated cylinder or pipette

Water bath with temperature control

Spatula or dropper

Procedure:

Measure a precise volume of distilled water (e.g., 10 mL) into a test tube.[18]

Place the test tube in a water bath set to a constant temperature (e.g., 25 °C).[18]

Weigh a container with cis-2-Methylcyclohexanol.

Add a small, known amount of cis-2-Methylcyclohexanol to the test tube.[18]

Stopper the tube and shake it vigorously to facilitate dissolution.[18]
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+ Continue adding small, weighed increments of the solute, shaking after each addition, until a
slight cloudiness persists, indicating that the solution is saturated and no more solute will
dissolve.[18]

+ Determine the total mass of the solute added by re-weighing the container.

¢ The solubility can then be expressed as the mass of solute dissolved per volume or mass of
the solvent (e.g., in g/100 mL or mg/L).

Visualization of Physical State Relationships

The physical state and properties of cis-2-Methylcyclohexanol are intrinsically linked to
temperature. The following diagram illustrates the relationship between temperature changes
and the compound's state, along with the key physical properties relevant to each state.
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Caption: Relationship between temperature, physical state, and key properties of cis-2-
Methylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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